Cas no 141856-57-7 (5-benzyl-1-methyl-N-nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-amine)

• Product Name: 5-benzyl-1-methyl-N-nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-amine
• CAS No: 141856-57-7
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 1309337
• PubChem ID: 776987
• Update Time: 2025-04-20

5-benzyl-1-methyl-N-nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-1-methyl-N-nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-amine
• 1,3,5-triazin-2-amine, 1,4,5,6-tetrahydro-1-methyl-N-nitro-5-(phenylmethyl)-
• 1,3,5-triazin-2-amine, 1,4,5,6-tetrahydro-1-methyl-N-nitro-5-(phenylmethyl)-; 5-Benzyl-1-methyl-N-nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-amine
• DTXSID501144933
• 141856-57-7
• E86802
• 1,4,5,6-TETRAHYDRO-1-METHYL-N-NITRO-5-(PHENYLMETHYL)-1,3,5-TRIAZIN-2-AMINE

• Inchi： 1S/C11H15N5O2/c1-14-9-15(7-10-5-3-2-4-6-10)8-12-11(14)13-16(17)18/h2-6H,7-9H2,1H3,(H,12,13)
• InChI Key： MZWBOWAWUNHSDJ-UHFFFAOYSA-N
• SMILES： [O-][N+](NC1=NCN(CC2C=CC=CC=2)CN1C)=O

Computed Properties

• Exact Mass: 249.12275
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 74.01